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Compound of Interest

Compound Name: 4-Cyano-3-methylbenzoic acid

Cat. No.: B031077 Get Quote

An In-depth Technical Guide to 4-Cyano-3-
methylbenzoic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Cyano-3-methylbenzoic acid, a valuable building block in organic synthesis

and drug discovery. This document summarizes its known identifiers, computed

physicochemical properties, and available experimental data for related compounds. A detailed,

representative experimental protocol for its synthesis via a Sandmeyer reaction is presented,

alongside a logical workflow diagram. This guide is intended to serve as a foundational

resource for researchers and professionals engaged in the use of this compound for the

development of novel chemical entities.
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Identifier Value Reference

IUPAC Name 4-cyano-3-methylbenzoic acid [1]

CAS Number 73831-13-7 [2]

Molecular Formula C₉H₇NO₂ [2]

Molecular Weight 161.16 g/mol [2]

Canonical SMILES
CC1=C(C=CC(=C1)C(=O)O)C

#N
[1]

InChI Key
LTRYUAZFLOGRLJ-

UHFFFAOYSA-N
[1]

Physicochemical Properties
A summary of the available computed and experimental data for 4-Cyano-3-methylbenzoic
acid and its isomers is presented below. Experimental data for the target compound is not

readily available in the cited literature.

Table 2.1: Computed Physicochemical Properties of 4-
Cyano-3-methylbenzoic acid

Property Value Reference

XLogP3 1.5 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

Exact Mass 161.047678 g/mol [1]

Topological Polar Surface Area 63.1 Å² [1]

Heavy Atom Count 12 [1]
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Table 2.2: Experimental Physical Properties of Isomers
and Related Compounds

Compound
Melting Point
(°C)

Boiling Point
(°C)

pKa Reference

3-Methylbenzoic

acid
111-113 263 4.27 [3]

4-Amino-3-

methylbenzoic

acid

164-172 Not Available Not Available [4]

4-Bromo-3-

methylbenzoic

acid

212-216 Not Available Not Available

3-Cyano-4-

methylbenzoic

acid

Not Available Not Available Not Available [5]

Chemical Synthesis
A plausible and detailed experimental protocol for the synthesis of 4-Cyano-3-methylbenzoic
acid is the Sandmeyer reaction, starting from 4-Amino-3-methylbenzoic acid. This method is a

well-established procedure for the introduction of a cyano group onto an aromatic ring.[6][7]

Representative Experimental Protocol: Sandmeyer
Cyanation
Disclaimer: The following is a representative experimental protocol based on established

chemical principles for the Sandmeyer reaction.[6][7][8] It has been adapted from procedures

for similar compounds and should be performed by qualified personnel with appropriate safety

precautions.

Step 1: Diazotization of 4-Amino-3-methylbenzoic acid

In a well-ventilated fume hood, a suspension of 4-Amino-3-methylbenzoic acid (1 equivalent)

is prepared in an aqueous solution of a strong acid (e.g., 2.5 equivalents of HCl or H₂SO₄) in
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a three-necked flask equipped with a mechanical stirrer and a thermometer.

The mixture is cooled to 0-5 °C in an ice-salt bath with vigorous stirring.

A pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) is added dropwise to the

suspension, ensuring the temperature is maintained below 5 °C.

The reaction mixture is stirred for an additional 30 minutes at 0-5 °C after the addition is

complete. The formation of the diazonium salt is typically indicated by a clear solution.

Step 2: Cyanation Reaction

In a separate flask, a solution of copper(I) cyanide (1.2 equivalents) and sodium or

potassium cyanide (1.2 equivalents) in water is prepared and cooled to 0-5 °C.

The cold diazonium salt solution from Step 1 is slowly added to the cyanide solution with

vigorous stirring, while maintaining the temperature at 0-5 °C.

After the addition is complete, the reaction mixture is allowed to slowly warm to room

temperature and then heated to 50-60 °C for 1-2 hours to ensure complete decomposition of

the diazonium salt and formation of the nitrile. Evolution of nitrogen gas will be observed.

Step 3: Work-up and Purification

The reaction mixture is cooled to room temperature and the solid product is collected by

vacuum filtration.

The crude product is washed with water to remove inorganic salts.

For further purification, the crude solid can be dissolved in a suitable organic solvent (e.g.,

ethyl acetate), washed with water and brine, dried over anhydrous sodium sulfate, and the

solvent evaporated under reduced pressure.

Recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) can be

performed to yield pure 4-Cyano-3-methylbenzoic acid.

Experimental Workflow Diagram
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Step 1: Diazotization

Step 2: Cyanation

Step 3: Purification

4-Amino-3-methylbenzoic acid

Diazonium Salt Intermediate

0-5 °C

NaNO₂, aq. Acid (HCl or H₂SO₄)

4-Cyano-3-methylbenzoic acid (Crude)

0-60 °C

CuCN, KCN/NaCN

Filtration & Washing

Recrystallization

Pure 4-Cyano-3-methylbenzoic acid

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Cyano-3-methylbenzoic acid.
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4-Cyano-3-methylbenzoic acid is expected to be a stable solid under standard laboratory

conditions.[2] The chemical reactivity is dictated by its three functional groups:

Carboxylic Acid: Can undergo typical reactions such as esterification, amide formation, and

reduction.

Nitrile: Can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine.

Aromatic Ring: Can participate in electrophilic aromatic substitution reactions, with the

substitution pattern influenced by the existing electron-withdrawing cyano and carboxylic

acid groups and the electron-donating methyl group.

Safety Information
Based on available data for the compound and its isomers, 4-Cyano-3-methylbenzoic acid
should be handled with care.

Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes

skin and serious eye irritation. May cause respiratory irritation.[1]

Precautionary Measures: Use in a well-ventilated area, wear appropriate personal protective

equipment (gloves, safety glasses, lab coat), and avoid breathing dust.

Applications in Research and Drug Development
Substituted benzoic acids and nitriles are important pharmacophores and intermediates in

medicinal chemistry. 4-Cyano-3-methylbenzoic acid serves as a versatile building block for

the synthesis of more complex molecules with potential biological activity. The presence of

multiple functional groups allows for diverse chemical modifications, making it a valuable

starting material for the generation of compound libraries for high-throughput screening in drug

discovery programs.

Conclusion
This technical guide has consolidated the available information on the physical and chemical

properties of 4-Cyano-3-methylbenzoic acid. While experimental data for some key

properties are lacking, the provided information on its identification, computed properties, and a
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representative synthetic protocol offers a solid foundation for researchers. The outlined

synthetic workflow and discussion on its reactivity provide valuable insights for its application in

organic synthesis and drug development. Further experimental investigation into its physical

and biological properties is warranted to fully elucidate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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